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Researchers
FOR RESEARCH USE ONLY. NOT FOR USE IN DIAGNOSTIC PROCEDURES.

Introduction
4-Ethylphenyl sulfate (4EPS) is an endogenous metabolite of significant interest in the

scientific community, particularly in the fields of neurobiology, oncology, and toxicology.[1][2][3]

It is a gut microbial metabolite derived from the dietary amino acid tyrosine and has been

identified as a uremic toxin.[1][4] Emerging research has implicated 4EPS in anxiety-like

behaviors and has linked it to conditions such as autism spectrum disorders (ASD) and chronic

kidney disease.[3][5][6] This technical guide provides a comprehensive overview of the

physicochemical properties, synthesis, analytical methods, and biological activities of 4-
Ethylphenyl sulfate to support researchers and drug development professionals.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-Ethylphenyl sulfate is

fundamental for its application in research. The following tables summarize its key

characteristics.
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Identifier Value

IUPAC Name (4-ethylphenyl) hydrogen sulfate[5]

CAS Number 85734-98-1[5]

PubChem CID 20822574[4]

ChEBI ID CHEBI:82932[5]

Molecular Formula C8H10O4S[4][5]

SMILES CCC1=CC=C(C=C1)OS(=O)(=O)O[5][7]

InChI
InChI=1S/C8H10O4S/c1-2-7-3-5-8(6-4-7)12-

13(9,10)11/h3-6H,2H2,1H3,(H,9,10,11)[5]

InChIKey DWZGLEPNCRFCEP-UHFFFAOYSA-N[5]

Property Value Source

Molecular Weight 202.23 g/mol [4][7]

Appearance White to off-white solid powder [4]

Melting Point Not available [8]

Boiling Point Not available [8]

Water Solubility 0.76 g/L (predicted) [8]

LogP 0.15 (predicted) [1][8]

pKa -1.90 (calculated) [1][9]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
4 [4]

Rotatable Bond Count 3 [4]

Synthesis and Purification
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4-Ethylphenyl sulfate is not commercially available as a standard research chemical in large

quantities. It is typically synthesized from its precursor, 4-ethylphenol, through a sulfation

reaction. The following is a general protocol based on standard chemical synthesis of similar

sulfate esters.

Synthesis of 4-Ethylphenyl sulfate

This protocol is a general guideline and may require optimization.

Materials:

4-ethylphenol

Sulfur trioxide pyridine complex

Anhydrous pyridine

Dichloromethane (DCM)

Sodium bicarbonate

Magnesium sulfate

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Dissolve 4-ethylphenol in anhydrous pyridine under an inert atmosphere (e.g., nitrogen or

argon).

Cool the solution to 0°C in an ice bath.

Slowly add sulfur trioxide pyridine complex to the cooled solution with constant stirring.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
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Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by slowly adding a saturated aqueous solution of

sodium bicarbonate.

Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash with brine, then dry over anhydrous magnesium

sulfate.

Filter the solution and evaporate the solvent under reduced pressure to obtain the crude

product.

Purification: The crude 4-Ethylphenyl sulfate can be purified by silica gel column

chromatography using a hexane-ethyl acetate gradient. The fractions containing the purified

product, as identified by TLC, are collected and the solvent is evaporated to yield the final

product.

Analytical Methods
Accurate and reliable analytical methods are crucial for the quantification and characterization

of 4-Ethylphenyl sulfate in various matrices.

High-Performance Liquid Chromatography (HPLC)
A reversed-phase HPLC method can be developed for the analysis of 4-Ethylphenyl sulfate. A

C18 column is typically suitable for this purpose.

Suggested HPLC Conditions:

Column: C18, 5 µm, 4.6 x 250 mm (or equivalent)

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 1.0 mL/min

Detection: UV at 220 nm
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Injection Volume: 10 µL

Note: This method is a starting point and requires optimization and validation for specific

applications.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS provides high sensitivity and selectivity for the quantification of 4-Ethylphenyl
sulfate in biological samples.

Sample Preparation for Plasma:

To 100 µL of plasma, add an internal standard (e.g., deuterated 4-Ethylphenyl sulfate).

Precipitate proteins by adding 400 µL of cold acetonitrile.

Vortex and centrifuge to pellet the proteins.

Evaporate the supernatant to dryness under a stream of nitrogen.

Reconstitute the residue in the initial mobile phase for injection.

LC-MS/MS Parameters:

LC System: UPLC or HPLC system

Column: C18 column suitable for mass spectrometry

Mobile Phase: Gradient of acetonitrile and water with 0.1% formic acid

Ionization: Electrospray ionization (ESI) in negative mode

MRM Transitions: To be determined by direct infusion of a standard solution of 4-
Ethylphenyl sulfate.

Spectroscopic Analysis
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for

structural confirmation of synthesized 4-Ethylphenyl sulfate. Spectral data for the

precursor, 4-ethylphenol, is available for comparison.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present in 4-Ethylphenyl sulfate, particularly the characteristic S=O and S-O stretching

vibrations of the sulfate group.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of 4-
Ethylphenyl sulfate.

Biological Activity and Signaling Pathways
4-Ethylphenyl sulfate is a biologically active molecule that has been shown to exert effects on

the central nervous system. Research suggests its involvement in anxiety-like behaviors

through its impact on oligodendrocytes and myelination.[7]

Mechanism of Action in the Central Nervous System
Studies in animal models have shown that elevated levels of 4-Ethylphenyl sulfate can lead to

anxiety-like behaviors. The proposed mechanism involves the disruption of oligodendrocyte

function, which are the cells responsible for producing myelin in the central nervous system.[7]

This impairment of oligodendrocyte maturation leads to reduced myelination of neuronal axons,

which can alter brain activity and functional connectivity.[4][7]

The following diagram illustrates the proposed signaling pathway of 4-Ethylphenyl sulfate's

effect on myelination.
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Caption: Proposed pathway of 4-Ethylphenyl sulfate's impact on myelination and behavior.

Experimental Workflow for Studying 4EPS Effects
The following diagram outlines a general experimental workflow for investigating the effects of

4-Ethylphenyl sulfate in a research setting.
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Caption: General experimental workflow for investigating 4-Ethylphenyl sulfate.
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Conclusion
4-Ethylphenyl sulfate is a multifaceted molecule with significant implications for health and

disease. This technical guide provides a foundational resource for researchers, offering key

physicochemical data, outlining methodologies for its synthesis and analysis, and summarizing

its known biological activities and signaling pathways. Further research into this gut microbial

metabolite holds the potential to uncover novel therapeutic targets for a range of disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1257840#physicochemical-properties-of-4-
ethylphenyl-sulfate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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